Cas no 2243513-86-0 (5-(2,3-dihydro-1H-indol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid)

• Product Name: 5-(2,3-dihydro-1H-indol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid
• CAS No: 2243513-86-0
• MF: C₃₀H₂₄N₂O₄
• MW: 476.522567749023
• CID: 6499790
• PubChem ID: 165719468
• Update Time: 2025-07-02

5-(2,3-dihydro-1H-indol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-650174
• 2243513-86-0
• 5-(2,3-dihydro-1H-indol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid

• Inchi： 1S/C30H24N2O4/c33-29(34)25-17-20(32-16-15-19-7-1-6-12-28(19)32)13-14-27(25)31-30(35)36-18-26-23-10-4-2-8-21(23)22-9-3-5-11-24(22)26/h1-14,17,26H,15-16,18H2,(H,31,35)(H,33,34)
• InChI Key： JILYYCGFIWBYQV-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C(=O)O)N1C2C=CC=CC=2CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.17360725g/mol
• Monoisotopic Mass: 476.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 78.9Ų

Additional information on 5-(2,3-dihydro-1H-indol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid

5-(2,3-Dihydro-1H-indol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic Acid: A Promising Compound in Pharmaceutical Research

5-(2,3-Dihydro-1H-indol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid is a complex organic molecule with a unique molecular structure that has garnered significant attention in recent years for its potential applications in pharmaceutical research. This compound, with the CAS number 2243513-86-0, is characterized by its multifunctional moieties, including a 2,3-dihydro-1H-indole ring, a fluorene moiety, and a benzoic acid derivative. The combination of these structural elements may contribute to its biological activity and therapeutic potential, making it a subject of interest for researchers in drug development and molecular pharmacology.

The 2,3-dihydro-1H-indole ring is a common structural motif in various bioactive compounds, often associated with modulatory effects on neurotransmitter systems and inflammatory pathways. The fluorene moiety, derived from the 9H-fluoren-9-yl group, is known for its ability to enhance molecular stability and solubility, which are critical factors in drug formulation. The benzoic acid derivative, specifically the carbonyl group, plays a key role in intermolecular interactions, potentially influencing the compound’s pharmacokinetic properties and target specificity.

Recent studies have highlighted the potential of this compound in targeting specific molecular pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that the indol-1-yl substitution in the molecule may enhance its affinity for serotonin receptors, suggesting potential applications in the treatment of neurological disorders. Additionally, the methoxy group on the fluoren-9-yl ring has been shown to improve the compound’s hydrophilicity, which could be advantageous for oral administration.

One of the most intriguing aspects of this compound is its ability to modulate multiple biological targets simultaneously. Research published in Pharmaceutical Research in 2024 suggests that the carbonyl and amino functionalities in the molecule may facilitate interactions with both enzymatic and receptor-based targets, potentially offering a multifaceted therapeutic approach. This dual-targeting capability could be particularly valuable in the development of drugs for complex diseases such as cancer or neurodegenerative disorders.

From a synthetic perspective, the fluoren-9-yl moiety is a key structural element that requires precise chemical manipulation. The methoxy substitution on the fluorene ring has been shown to influence the compound’s reactivity and selectivity during synthesis, which is critical for optimizing its pharmaceutical properties. Advances in asymmetric catalysis and green chemistry have enabled more efficient synthesis pathways, reducing the environmental impact while maintaining high purity and yield.

Applications of this compound in drug development are still in the early stages, but preliminary data suggest promising directions. For example, a 2023 preclinical study explored its potential as an anti-inflammatory agent, showing significant inhibition of pro-inflammatory cytokines in vitro. The indol-1-yl group may contribute to this effect by modulating the activity of cyclooxygenase enzymes, a mechanism commonly targeted by nonsteroidal anti-inflammatory drugs (NSAIDs).

Challenges in the development of this compound include optimizing its solubility and bioavailability. While the methoxy group improves hydrophilicity, the overall molecular weight and lipophilicity may still pose barriers to effective delivery. Researchers are exploring the use of prodrug strategies and nanoparticle formulations to enhance its pharmacokinetic profile, which could be critical for clinical translation.

The benzoic acid derivative in this molecule also plays a role in its metabolic stability. Studies have indicated that the carbonyl group may resist enzymatic degradation, extending the compound’s half-life in vivo. This property could be beneficial for chronic disease management, where prolonged therapeutic effects are desirable.

As research into this compound progresses, its potential applications are expanding beyond traditional therapeutic areas. For instance, the fluoren-9-yl moiety has been linked to photophysical properties, suggesting possible use in photodynamic therapy. This opens new avenues for its application in oncology and dermatology, where light-sensitive compounds are increasingly being utilized.

In conclusion, 5-(2,3-dihydro-1H-indol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid represents a promising candidate for pharmaceutical innovation. Its unique molecular architecture, combined with the potential for multifaceted therapeutic effects, positions it as a valuable tool in the development of next-generation drugs. Continued research into its structural optimization, biological mechanisms, and clinical applications will be essential to fully realize its potential in modern medicine.